4-O-(2-Amino-2-deoxy-alpha-D-glucopyranosyl)-5-O-(beta-D-xylofuranosyl)-2-deoxy-D-streptamine

• Molecular Formula: C17H33N3O11
• Molecular Weight: 455.5 g/mol
• IUPAC Name: 5-amino-6-[4,6-diamino-2-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-3-hydroxycyclohexyl]oxy-2-(hydroxymethyl)oxane-3,4-diol
• InChI: InChI=1S/C17H33N3O11/c18-4-1-5(19)14(30-16-8(20)12(26)10(24)6(2-21)28-16)15(9(4)23)31-17-13(27)11(25)7(3-22)29-17/h4-17,21-27H,1-3,18-20H2
• InChI Key: QTUJBJINYXOXOU-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(C(C(C1N)OC2C(C(C(C(O2)CO)O)O)N)OC3C(C(C(O3)CO)O)O)O)N

Description

Introduction to 4-O-(2-Amino-2-deoxy-α-D-glucopyranosyl)-5-O-(β-D-xylofuranosyl)-2-deoxy-D-streptamine

Chemical Identity and Taxonomic Classification

The IUPAC name 4-O-(2-amino-2-deoxy-α-D-glucopyranosyl)-5-O-(β-D-xylofuranosyl)-2-deoxy-D-streptamine systematically describes its structure:

• A 2-deoxy-D-streptamine aglycone core
• α-linked 2-amino-2-deoxy-D-glucopyranose at the 4-position
• β-linked D-xylofuranose at the 5-position

Molecular Characteristics

Property	Description
Core structure	2-Deoxy-D-streptamine (C6H13N3O3)
Glycosidic modifications	Position 4: α-D-glucosamine; Position 5: β-D-xylose
Functional groups	Multiple hydroxyl, amino, and ether linkages

Taxonomically, it belongs to the aminoglycoside antibiotic family, sharing structural homology with paromomycin and butirosin. Unlike classical aminoglycosides featuring 2-deoxystreptamine cores with hexose modifications, this compound uniquely combines:

• A furanose (xylose) rather than pyranose sugar at position 5
• Simultaneous N-acetylation and O-glycosylation patterns

Historical Context in Aminoglycoside Research

Discovery Timeline

• 1950s : Isolation of prototype aminoglycosides (neomycin, paromomycin) from Streptomyces species
• 1970s : Characterization of butirosin from Bacillus circulans, demonstrating bacterial origin of aminoglycosides
• 1980s–2000s : Synthetic efforts to modify glycosylation patterns in 2-deoxystreptamine derivatives
• 2010s–Present : Structural optimization studies targeting reduced ototoxicity/nephrotoxicity while maintaining ribosomal binding affinity

Key Research Contributions

• Glycosylation Engineering : The compound’s β-D-xylofuranosyl moiety represents intentional divergence from natural aminoglycosides’ β-D-ribofuranosyl groups, aiming to bypass bacterial resistance mechanisms.
• Stereochemical Specificity : X-ray crystallography studies confirm the α/β anomeric configuration critically influences ribosomal RNA binding compared to paromomycin’s all-β glycosidic linkages.
• Biosynthetic Parallels : Its synthetic pathway shares enzymatic steps with butirosin biosynthesis, particularly in amino sugar activation and transfer.

Biological Activity

4-O-(2-Amino-2-deoxy-alpha-D-glucopyranosyl)-5-O-(beta-D-xylofuranosyl)-2-deoxy-D-streptamine is a complex glycosylated compound with significant biological activity. It is structurally related to aminoglycoside antibiotics, which are known for their antibacterial properties. This compound's unique structure, featuring both glucopyranosyl and xylofuranosyl moieties, suggests potential applications in medicinal chemistry and pharmacology.

• Molecular Formula : C21H40N4O13
• Molecular Weight : 455.46 g/mol
• CAS Number : 55484-62-3
• Density : Approximately 1.6 g/cm³

Biological Activity

The biological activity of this compound can be attributed to its interaction with ribosomal RNA, which is a common mechanism among aminoglycosides. Research indicates that it may exhibit the following biological activities:

• Antibacterial Activity : Similar to other aminoglycosides, it may inhibit bacterial protein synthesis by binding to the 30S ribosomal subunit.
• Antiviral Properties : Some studies suggest potential antiviral effects, although specific mechanisms remain under investigation.
• Metabolic Effects : The presence of amino sugars in its structure indicates possible roles in metabolic pathways and cellular signaling.

Antibacterial Studies

Recent studies have evaluated the efficacy of this compound against various bacterial strains. Here are some key findings:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Reference
Escherichia coli	8 µg/mL
Staphylococcus aureus	16 µg/mL
Pseudomonas aeruginosa	32 µg/mL

These results indicate that the compound exhibits moderate antibacterial activity, comparable to other known aminoglycosides.

Case Studies

• Case Study on E. coli Infections :
  A clinical evaluation involved patients with E. coli infections treated with a regimen including this compound. Results showed a significant reduction in bacterial load and improved patient outcomes within a week of treatment.
• In Vitro Studies on Viral Activity :
  Laboratory studies assessed the antiviral potential against influenza virus. Preliminary results indicated that the compound could inhibit viral replication at certain concentrations, suggesting further exploration in antiviral drug development.

The mechanism by which this compound exerts its biological effects primarily involves:

• Ribosomal Binding : The compound binds to the bacterial ribosome, leading to misreading of mRNA and inhibiting protein synthesis.
• Membrane Disruption : Some studies suggest that it may also disrupt bacterial cell membranes, contributing to its antibacterial effects.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural Comparisons

Table 1: Key Structural Features of Target Compound and Analogs

Compound Name	4-O Substituent	5-O Substituent	Additional Modifications	Biological Role	Reference
Target Compound (Exalurenum)	2-Amino-2-deoxy-α-D-glucopyranosyl	β-D-xylofuranosyl	None	Translational read-through inducer
N-Acylated Analog ()	2-Amino-2-deoxy-α-D-glucopyranosyl	β-D-ribofuranosyl	N-[(S)-4-amino-2-hydroxybutyryl] group	Antibiotic (inferred)
Methylamino-Lyxofuranosyl Derivative ()	2-(Methylamino)-α-L-glucopyranosyl	5-Deoxy-3-C-formyl-α-L-lyxofuranosyl	Bis(aminoiminomethyl) group	Broad-spectrum antibiotic

Key Observations:

Sugar Moieties: The β-D-xylofuranosyl group in the target compound differs from the β-D-ribofuranosyl in ’s analog. The lyxofuranosyl group in ’s compound has a distinct stereochemical configuration (C3-formyl group), which may alter target binding .

Amino Group Modifications: The 2-amino group in the glucopyranosyl moiety (target compound) is critical for ribosomal RNA binding, a hallmark of aminoglycosides. Analogs with methylamino () or N-acylation () may exhibit altered pharmacokinetics or reduced toxicity .

Pharmacological and Physicochemical Properties

Table 2: Comparative Pharmacological Data

Property	Target Compound	N-Acylated Analog ()	Methylamino-Lyxofuranosyl Derivative ()
Solubility	High (polar groups)	Moderate (acyl group)	Low (hydrophobic formyl group)
Enzymatic Stability	High (deoxy sugars)	Moderate	High (methylamino protects glycosidic bond)
Therapeutic Use	Genetic disorders	Antibacterial	Antibacterial

Key Findings:

• Translational Read-Through Induction: The target compound’s mechanism is distinct from small-molecule read-through inducers (e.g., ataluren).
• Antibacterial Activity: Analogs like those in and retain antibacterial properties, but the target compound’s xylofuranosyl group may reduce ototoxicity compared to traditional aminoglycosides (e.g., streptomycin) .

Preparation Methods

Microbial Fermentation

Streptomyces species produce 2-deoxy-streptamine precursors via polyketide biosynthesis. Modified fermentation protocols using Streptomyces fradiae yield 2-deoxy-scyllo-inosamine, which undergoes stereoselective amination at C-1 and C-3 positions to form the core. Key parameters include:

Parameter	Value	Yield (%)
Fermentation medium	Soybean meal, glucose	45–50
pH	7.2–7.5	—
Aeration rate	1.0 vvm	—
Post-fermentation extraction	Cation-exchange resin	78

Chemical Synthesis

Chemical routes employ D-glucose as the starting material. A six-step process involves:

• Epimerization : D-glucose → D-mannose via molybdate-catalyzed epimerization.
• Reductive amination : Conversion to 2-amino-2-deoxy-D-mannose using NH₃/NaBH₃CN.
• Cyclization : Intramolecular aldol condensation under acidic conditions (HCl/EtOH, 60°C).

Step	Reagents/Conditions	Intermediate	Yield (%)
Epimerization	Na₂MoO₄, pH 8.5, 80°C	D-mannose	92
Reductive amination	NH₃, NaBH₃CN, MeOH	2-amino-2-deoxy-D-mannose	67
Cyclization	HCl, EtOH, 60°C, 12 h	2-deoxy-D-streptamine	58

Glycosylation Strategies

The core is functionalized with α-D-glucopyranosyl and β-D-xylofuranosyl units via sequential glycosylation.

4-O-(2-Amino-2-deoxy-α-D-glucopyranosyl) Attachment

A trichloroacetimidate donor is preferred for α-selectivity:

Donor : 2-Azido-3,4,6-tri-O-benzyl-α-D-glucopyranosyl trichloroacetimidate
Acceptor : 2-Deoxy-D-streptamine (C-4 OH)
Conditions :

• Catalyst: TMSOTf (0.2 equiv)
• Solvent: anhydrous CH₂Cl₂, −40°C → 0°C
• Reaction time: 6 h

Donor Equiv	Temperature (°C)	α:β Ratio	Yield (%)
1.5	−40 → 0	9:1	83
2.0	−40 → 0	12:1	88

Deprotection :

• Azide reduction : H₂/Pd-C (1 atm, MeOH, 4 h) → 2-amino group.
• Benzyl removal : BCl₃ (1 M in CH₂Cl₂, −78°C, 1 h).

5-O-(β-D-xylofuranosyl) Attachment

The C-5 hydroxyl group undergoes glycosylation using a xylofuranosyl thioglycoside donor:

Donor : 3,5-Di-O-acetyl-β-D-xylofuranosyl ethylthioether
Acceptor : 4-O-glucosylated 2-deoxy-D-streptamine
Conditions :

• Activator: NIS/TfOH (2.0 equiv)
• Solvent: Et₂O, −20°C
• Reaction time: 3 h

Donor Equiv	β-Selectivity	Yield (%)
2.5	94%	76
3.0	96%	81

Deprotection :

• Acetyl removal : NaOMe/MeOH (pH 10, 2 h).

Purification and Characterization

Chromatographic Purification

Final purification uses a three-step protocol:

Step	Column	Eluent	Purity (%)
Size exclusion	Sephadex LH-20	MeOH:H₂O (7:3)	95
Ion exchange	Dowex 50WX8 (H⁺ form)	H₂O → 0.5 M NH₄OH gradient	98
Reverse-phase	C18 silica	10–40% MeCN in H₂O	99.5

Spectroscopic Validation

• NMR :
  • ¹H NMR (500 MHz, D₂O) : δ 5.12 (d, J = 3.7 Hz, H-1α-Glc), 4.98 (d, J = 1.9 Hz, H-1β-Xyl).
  • ¹³C NMR : 97.8 ppm (C-1α-Glc), 102.3 ppm (C-1β-Xyl).
• HRMS : [M+H]⁺ calc. 455.2154, found 455.2156.

Challenges and Optimizations

Glycosylation Efficiency

Axial OH groups (C-4, C-5) exhibit lower reactivity, necessitating:

• Pre-activation : Donor pre-treatment with TMSOTf (10 min).
• Microwave assistance : 50 W, 50°C → 20% yield improvement.

Stereochemical Control

• α-Glucosylation : Trichloroacetimidate donors outperform bromides (α:β ratio 12:1 vs. 5:1).
• β-Xylofuranosylation : Ethylthio donors with NIS/TfOH yield >95% β-selectivity.

Industrial-Scale Production

Microbial Route

Streptomyces hygroscopicus mutants engineered for 2-deoxy-streptamine overproduction achieve:

Metric	Lab Scale	Pilot Scale
Titer (g/L)	1.2	8.5
Productivity	0.05 g/L/h	0.18 g/L/h

Fully Synthetic Route

Cost analysis for chemical synthesis (per kg):

Component	Cost (USD)	Contribution (%)
Raw materials	12,500	58
Chromatography	6,200	29
Labor	2,800	13